Cas no 23275-38-9 (5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole)

• Product Name: 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole
• CAS No: 23275-38-9
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 3165992
• PubChem ID: 15256272
• Update Time: 2025-06-13

5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole
• 23275-38-9
• EN300-127847
• YAA27538
• CS-0232629
• SCHEMBL17100937
• 5-chloro-3-(4-methylphenyl)-1,2,4-oxadiazole
• AKOS010210871
• DB-155193
• 5-Chloro-3-(p-tolyl)-1,2,4-oxadiazole
• 848-121-5

• Inchi： 1S/C9H7ClN2O/c1-6-2-4-7(5-3-6)8-11-9(10)13-12-8/h2-5H,1H3
• InChI Key： AOARXCHKNQKGAI-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC(C)=CC=2)=NO1

Computed Properties

• Exact Mass: 194.0246905Da
• Monoisotopic Mass: 194.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole

Introduction to 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole (CAS No. 23275-38-9)

5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole, identified by its Chemical Abstracts Service (CAS) number 23275-38-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of a chloro substituent and a 4-methylphenyl group in its molecular structure imparts unique chemical properties that make it a promising candidate for further investigation.

The 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole molecule exhibits a fused ring system consisting of an oxadiazole core connected to a phenyl ring at the 3-position and a chloro group at the 5-position. The 4-methylphenyl moiety enhances the lipophilicity of the compound, which is often a critical factor in determining its bioavailability and pharmacokinetic behavior. This structural arrangement not only contributes to its stability but also influences its reactivity, making it a versatile scaffold for chemical modifications.

In recent years, there has been growing interest in oxadiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of these compounds as intermediates in the synthesis of pharmaceuticals targeting neurological disorders, inflammatory conditions, and infectious diseases. The 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole derivative has been explored for its possible role as an anti-inflammatory agent, leveraging its ability to modulate enzymatic pathways involved in inflammation.

One of the most compelling aspects of 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole is its interaction with biological targets. Research indicates that this compound can interact with enzymes and receptors involved in cell signaling pathways, potentially leading to therapeutic effects. For instance, preliminary studies have suggested that it may inhibit the activity of certain kinases, which are overactive in conditions such as cancer. The chloro substituent plays a crucial role in these interactions by enhancing binding affinity through dipole-dipole interactions and hydrogen bonding.

The 4-methylphenyl group further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. Recent advances in computational chemistry have allowed researchers to model the binding interactions of 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole with biological targets with high precision, providing valuable insights into its mechanism of action.

Furthermore, the synthesis of 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole has been optimized through various methodologies to improve yield and purity. Modern synthetic techniques have enabled the introduction of functional groups with high regioselectivity, allowing for the creation of derivatives with tailored properties. These advancements have not only facilitated laboratory-scale production but also opened avenues for large-scale manufacturing if future clinical applications are realized.

The pharmaceutical industry has taken notice of the potential of oxadiazole derivatives like 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole, leading to increased investment in research and development. Companies are actively exploring ways to incorporate this scaffold into novel drug candidates that address unmet medical needs. The combination of structural diversity and demonstrated biological activity makes it an attractive choice for medicinal chemists seeking new therapeutic entities.

As research continues to unfold, the full therapeutic potential of 5-Chloro-3-(4-methylphenyll)-1,2,4-oxadiazole is likely to become more apparent. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide. The compound's unique structural features offer a rich foundation for innovation in drug design，and ongoing studies promise to uncover new possibilities for its use in treating complex diseases.